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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: An Overview of Bis-tris Propane
Bis-tris propane, with the CAS number 64431-96-5, is a versatile and highly effective

biological buffer.[1][2] Its chemical name is 1,3-bis(tris(hydroxymethyl)methylamino)propane.[1]

[3][4] This synthetic, water-soluble compound is prized for its wide buffering range and minimal

interference in many biological reactions, making it a valuable tool in biochemistry, molecular

biology, and pharmaceutical development.

Structurally, Bis-tris propane is a symmetrical molecule featuring two tertiary amine groups

separated by a propane linker, with each amine being substituted with three hydroxymethyl

groups. This structure contributes to its buffering capacity across a broad pH range. It is

typically supplied as a white crystalline powder.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Bis-tris propane is

essential for its effective application in experimental design. Key quantitative data are

summarized in the table below.
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Property Value References

CAS Number 64431-96-5

Molecular Formula C₁₁H₂₆N₂O₆

Molecular Weight 282.33 g/mol

Appearance White crystalline powder

pKa₁ at 25°C 6.8

pKa₂ at 25°C 9.0

Useful pH Range 6.3 - 9.5

Melting Point 164-165 °C

Solubility in Water Soluble

ΔpKa/°C -0.031

Stability and Storage:

Bis-tris propane is stable for years when stored as a dry powder at room temperature.

Aqueous stock solutions are also stable and can be autoclaved. For long-term storage, stock

solutions should be kept at 2-8°C, where they are stable for months.

Key Applications and Experimental Protocols
Bis-tris propane's broad buffering range and low reactivity make it suitable for a wide array of

applications in research and development.

Biochemical and Enzymatic Assays
The ability of Bis-tris propane to maintain a stable pH between 6.3 and 9.5 makes it an

excellent choice for a variety of enzymatic assays. It is particularly advantageous over Tris

buffer in the lower end of this range (pH 6-7), where Tris has poor buffering capacity. This

property is crucial for enhancing the stability and activity of enzymes such as restriction

endonucleases.
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Experimental Protocol: General Restriction Enzyme Digestion

While specific conditions vary by enzyme, a general protocol using a Bis-tris propane buffer

can be outlined as follows:

Prepare a 10X reaction buffer stock solution:

Bis-tris propane (pH adjusted to the desired value between 6.5 and 8.5 with HCl)

MgCl₂

NaCl or KCl

Dithiothreitol (DTT) or 2-mercaptoethanol (optional, for enzymes requiring reducing

conditions)

Set up the digestion reaction on ice:

Nuclease-free water

10X Bis-tris propane reaction buffer

DNA substrate

Restriction enzyme (added last)

Incubate the reaction at the optimal temperature for the specific enzyme (typically 37°C) for

1-2 hours.

Terminate the reaction by heat inactivation (if applicable) or by adding a stop solution

containing EDTA.
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Buffer Preparation

Reaction Setup Analysis

Bis-tris propane powder

10X Reaction BufferHCl

Nuclease-free Water

MgCl₂, NaCl/KCl

Reaction Mix

1X final concentration

Incubate at 37°CRestriction Enzyme
Add last

Gel Electrophoresis

Click to download full resolution via product page

Figure 1. Workflow for a typical restriction enzyme digestion using a Bis-tris propane buffer.

Polymerase Chain Reaction (PCR)
Bis-tris propane has been cited as a suitable buffer for PCR, contributing to the fidelity of DNA

polymerases by maintaining a stable pH throughout the thermal cycling process.

Experimental Protocol: Conceptual PCR Setup with Bis-tris Propane

A standard PCR reaction mixture using Bis-tris propane as the primary buffering agent would

conceptually include:
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Prepare a PCR master mix:

Nuclease-free water

10X PCR buffer containing Bis-tris propane (pH 8.0-9.0), KCl, and (NH₄)₂SO₄

MgCl₂ solution (for optimization)

dNTP mix

Forward and reverse primers

Taq DNA polymerase or a high-fidelity polymerase

Add template DNA to individual PCR tubes.

Aliquot the master mix into the PCR tubes.

Perform thermal cycling according to the specific requirements of the primers and template

DNA.

Prepare PCR Master Mix
(Bis-tris propane buffer, dNTPs, Primers, Polymerase, MgCl₂)

Aliquot Master Mix

Add Template DNA

Perform Thermal Cycling
(Denaturation, Annealing, Extension)

Analyze PCR Product
(e.g., Gel Electrophoresis)
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Figure 2. Conceptual workflow for a Polymerase Chain Reaction (PCR) utilizing a Bis-tris
propane buffer.

Protein Purification and Chromatography
Bis-tris propane is employed in various protein purification techniques, including anion-

exchange chromatography. Its use can influence the purity and recovery of the target protein.

For instance, in hydrophobic anion exchange chromatography, a Bis-tris propane buffer has

been shown to offer high impurity clearance compared to a sodium phosphate buffer.

Experimental Protocol: Anion-Exchange Chromatography

Equilibrate the anion-exchange column with a low-salt starting buffer containing Bis-tris
propane at a pH where the target protein is negatively charged and will bind to the resin

(e.g., 20 mM Bis-tris propane, pH 8.5).

Load the protein sample onto the column.

Wash the column with the starting buffer to remove unbound contaminants.

Elute the bound proteins using a linear gradient of increasing salt concentration (e.g., 0-1 M

NaCl in the starting buffer) or by decreasing the pH.

Collect fractions and analyze for the presence of the target protein.

Start Equilibration Column equilibrated with
low-salt Bis-tris propane buffer Sample Loading Protein sample applied

to the column Wash Unbound proteins removed
with starting buffer Elution Bound proteins eluted with

increasing salt gradient or pH change Fraction Collection Eluted fractions are collected
for analysis End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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